Cas no 172422-02-5 (tert-Butyl 3-isothiocyanatopropionate)

• Product Name: tert-Butyl 3-isothiocyanatopropionate
• CAS No: 172422-02-5
• MF: C₈H₁₃NO₂S
• MW: 187.25932097435
• MDL: MFCD01869157
• CID: 135514
• Update Time: 2025-04-19

tert-Butyl 3-isothiocyanatopropionate Chemical and Physical Properties

Names and Identifiers

• Propanoicacid, 3-isothiocyanato-, 1,1-dimethylethyl ester (9CI)
• tert-Butyl 3-isothiocyanatopropionate
• tert-Butyl-3-isothiocyanatopropionate
• tert-butyl 3-isothiocyanatopropanoate

• MDL： MFCD01869157
• Inchi： 1S/C8H13NO2S/c1-8(2,3)11-7(10)4-5-9-6-12/h4-5H2,1-3H3
• InChI Key： HEWUEFIMRQQSSL-UHFFFAOYSA-N
• SMILES： S=C=NCCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 187.06700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5

Experimental Properties

• Density: 1,05 g/cm3
• Boiling Point: 88°C 1mm
• PSA: 70.75000
• LogP: 1.82100

tert-Butyl 3-isothiocyanatopropionate Security Information

• Hazardous Material transportation number：UN 2810
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26
• Safety Term：S26-36/37/39
• HazardClass：IRRITANT-HARMFUL
• Risk Phrases：R20/21/22